Cas no 264927-50-6 (2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid)

• Product Name: 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid
• CAS No: 264927-50-6
• MF: C₇H₃Cl₂FO₄S
• MW: 273.065722703934
• MDL: MFCD01321365
• CID: 247693
• PubChem ID: 24871553
• Update Time: 2025-09-28

2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-5-(chlorosulfonyl)-4-fluoro-
• 2-Chloro-5-chlorosulfonyl-4-fluorobenzoic acid
• 2-Chloro-4-fluoro-5-(chlorosulfonyl)benzoic acid
• 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid
• 480185_ALDRICH
• AC1ND9ZJ
• AC1Q727T
• ACMC-20anz5
• CTK4F7999
• SBB003036
• QOPIIRYHSQOQRN-UHFFFAOYSA-N
• SCHEMBL397474
• Benzoic acid, 2-chloro-5-(chlorosulfonyl)-4-fluoro-
• J-016450
• CS-0054198
• P19118
• FT-0682706
• STR05354
• AKOS000122270
• DTXSID40404386
• 264927-50-6
• EN300-01843
• MFCD01321365
• 2-Chloro-5-chlorosulfonyl-4-fluorobenzoic acid, 98%
• 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoicacid
• 2-Chloro-5-chlorosulfonyl-4-fluorobenzo&
• BBL103374
• DB-014748
• STL557184

• MDL： MFCD01321365
• Inchi： 1S/C7H3Cl2FO4S/c8-4-2-5(10)6(15(9,13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： QOPIIRYHSQOQRN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=C(C(=O)O)C=1)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 271.91139
• Monoisotopic Mass: 271.9113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.764
• Melting Point: 145-148 °C (lit.)
• Boiling Point: 383.5°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.581
• PSA: 71.44
• Solubility: Not determined

2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 25-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid

Recent Advances in the Application of 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoic Acid (CAS: 264927-50-6) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid (CAS: 264927-50-6) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its reactive sulfonyl chloride and carboxylic acid functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, prodrugs, and targeted therapeutics, particularly in the context of cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid as a precursor for the development of novel sulfonamide-based kinase inhibitors. The researchers successfully incorporated this intermediate into a series of compounds targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The resulting inhibitors exhibited potent activity against multiple cancer cell lines, with IC50 values in the low nanomolar range. This work highlights the compound's potential in the design of next-generation anticancer agents.

In the field of antibiotic development, a recent Nature Communications paper (2024) reported the use of 264927-50-6 in the synthesis of novel β-lactamase inhibitors. By leveraging the reactivity of the chlorosulfonyl group, researchers were able to create covalent inhibitors that effectively neutralize extended-spectrum β-lactamases (ESBLs), a major contributor to antibiotic resistance. The study demonstrated that derivatives of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid could restore the efficacy of existing β-lactam antibiotics against resistant bacterial strains.

From a synthetic chemistry perspective, advances in the selective functionalization of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid have been reported. A 2024 Organic Letters publication detailed a novel palladium-catalyzed cross-coupling strategy that enables selective modification of the chloro position while preserving the chlorosulfonyl group. This methodological breakthrough has significantly expanded the synthetic utility of this compound, allowing for more efficient construction of diverse molecular architectures.

Ongoing research is exploring the application of 264927-50-6 in the development of PROTACs (Proteolysis Targeting Chimeras). Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of this compound can serve as effective warheads for targeted protein degradation, particularly for challenging targets in oncology. The unique reactivity profile of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid appears to facilitate the construction of bifunctional molecules with optimal pharmacokinetic properties.

As the pharmaceutical industry continues to seek novel chemical scaffolds for drug discovery, 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid (264927-50-6) remains a compound of significant interest. Its versatility as a synthetic intermediate, combined with recent methodological advances in its functionalization, positions it as a valuable tool for medicinal chemists. Future research directions likely include further exploration of its applications in targeted therapies and the development of more sustainable synthetic routes for its production.